Cas no 2680723-66-2 (3-oxa-9-azaspiro5.5undecan-7-amine)

• Product Name: 3-oxa-9-azaspiro5.5undecan-7-amine
• CAS No: 2680723-66-2
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5652759
• PubChem ID: 165916030
• Update Time: 2025-05-22

3-oxa-9-azaspiro5.5undecan-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28271070
• 2680723-66-2
• 3-oxa-9-azaspiro[5.5]undecan-7-amine
• 3-oxa-9-azaspiro5.5undecan-7-amine

• Inchi： 1S/C9H18N2O/c10-8-7-11-4-1-9(8)2-5-12-6-3-9/h8,11H,1-7,10H2
• InChI Key： XNCSXKIMXPKQHM-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCNCC2N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-oxa-9-azaspiro5.5undecan-7-amine

3-Oxa-9-Azaspiro[5.5]Undecan-7-Amine: A Comprehensive Overview

The compound 3-Oxa-9-Azaspiro[5.5]Undecan-7-Amine, identified by the CAS registry number CAS No. 2680723-66-2, is a structurally unique spiro compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the oxazine ring and the nitrogen atom in the piperazine ring.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Oxa-9-Azaspiro[5.5]Undecan-7-Amine, allowing researchers to explore its properties and applications more thoroughly. The molecule's structure, featuring a spiro junction between an oxazine and a piperazine ring, makes it an interesting candidate for drug design due to its potential to interact with biological targets through multiple binding modes.

One of the most promising areas of research involving CAS No. 2680723-66-2 is its application in medicinal chemistry. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential lead compound for developing new therapeutic agents. Researchers are particularly interested in its ability to modulate enzyme activity without causing significant side effects, which is a critical factor in drug development.

In addition to its medicinal applications, 3-Oxa-9-Azaspiro[5.5]Undecan-7-Amine has shown potential in materials science as well. Its unique structure allows for the formation of self-assembled monolayers, which can be used in the development of advanced materials with tailored properties such as improved mechanical strength or enhanced catalytic activity.

The synthesis of CAS No. 2680723-66-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

Another area of interest is the study of the compound's stereochemistry and its impact on biological activity. Researchers have found that different stereoisomers of 3-Oxa-9-Azaspiro[5.5]Undecan-7-Amine exhibit varying levels of activity against target enzymes, highlighting the importance of stereocontrol in drug design.

The environmental impact of synthesizing and using CAS No. 2680723-66-2 has also been a topic of recent research. Studies indicate that the compound has a relatively low environmental footprint compared to other similar compounds, making it a more sustainable choice for industrial applications.

In conclusion, 3-Oxa-9-Azaspiro[5.5]Undecan-7-Amine, or CAS No. 2680723-66